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Abstract
This technical guide provides a comprehensive overview of 3-Hydroxyechinenone, a keto-

carotenoid of significant interest in biochemical and pharmaceutical research. The document

details its commercial availability, key physicochemical properties, and established

experimental protocols for its isolation and purification. Furthermore, it elucidates the critical

role of 3-Hydroxyechinenone in the photo-protective signaling pathway of the Orange

Carotenoid Protein (OCP) in cyanobacteria, a mechanism with potential implications for drug

development. This guide is intended to serve as a valuable resource for researchers, scientists,

and professionals in the field of drug development.

Commercial Availability and Suppliers
3-Hydroxyechinenone is available for research purposes from specialized chemical suppliers.

The primary suppliers identified are MedchemExpress and Biosynth. These companies offer

the compound in various quantities, suitable for laboratory-scale research and development. It

is important to note that this compound is intended for research use only and not for direct

patient administration.[1]

Table 1: Principal Suppliers of 3-Hydroxyechinenone
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Supplier Website Catalog Number
Available
Quantities

MedchemExpress --INVALID-LINK-- HY-N15683
50 mg, 100 mg, 250

mg

Biosynth --INVALID-LINK-- EAA48136 Custom inquiry

Physicochemical and Technical Data
Obtaining a Certificate of Analysis (CoA) directly from the supplier is crucial for obtaining lot-

specific quantitative data. However, based on publicly available information and typical

specifications for similar compounds from these suppliers, the following provides an overview

of the expected technical data for 3-Hydroxyechinenone.

Table 2: Physicochemical and Technical Properties of 3-Hydroxyechinenone
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Property Typical Specification Data Source

Chemical Identifiers

CAS Number 4339-77-9 PubChem[2]

PubChem CID 16061232 PubChem[2]

Molecular Formula C₄₀H₅₄O₂ PubChem[2][3]

Molecular Weight 566.86 g/mol PubChem[2][3]

Physical Properties

Appearance Solid (form may vary)
Supplier CoA Examples[4][5]

[6][7][8]

Purity and Quality

Purity (by HPLC/LCMS) ≥98% (typical)
Supplier CoA Examples[4][5]

[6][7][8]

Water Content (by Karl

Fischer)
To be specified in CoA Supplier CoA Examples[4]

Solubility

Solubility Data

Data not readily available.

Carotenoids are generally

soluble in organic solvents like

acetone, chloroform, and

dichloromethane, and

sparingly soluble in DMSO.[9]

General Chemical Knowledge

Storage and Stability

Storage Conditions

Store at -20°C or -80°C,

protect from light. Specific

conditions are provided on the

CoA.

Supplier Recommendations[1]

& CoA Examples[4][5][6]

Stability

Stable for years under

recommended storage

conditions.

Supplier CoA Examples[5][6]
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Note: The exact values for purity, water content, and appearance are lot-specific and must be

obtained from the Certificate of Analysis provided by the supplier upon purchase.

Experimental Protocols: Isolation and Purification
from Cyanobacteria
3-Hydroxyechinenone is naturally produced by various cyanobacteria.[3] The following is a

generalized protocol for its isolation and purification, based on established methods for

extracting and separating carotenoids from these microorganisms.

Cultivation and Harvesting of Cyanobacteria
Cultivation: Cultivate a cyanobacterial strain known to produce 3-Hydroxyechinenone (e.g.,

species of Synechocystis or Anabaena) in a suitable growth medium (e.g., BG-11) under

controlled conditions of light and temperature.

Harvesting: Harvest the cyanobacterial biomass in the late exponential growth phase by

centrifugation.

Washing: Wash the cell pellet with distilled water to remove residual media components.

Lyophilization: Lyophilize (freeze-dry) the biomass to remove water and facilitate solvent

extraction.

Extraction of Carotenoids
Solvent Selection: Use a solvent mixture suitable for extracting both polar and non-polar

carotenoids. A common choice is a mixture of acetone and methanol.

Extraction Procedure:

Suspend the lyophilized biomass in the chosen solvent.

Perform the extraction in the dark and on ice to minimize degradation of the light- and

heat-sensitive carotenoids.

Facilitate cell disruption and extraction using methods such as sonication or bead beating.
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Centrifuge the mixture to pellet the cell debris.

Collect the supernatant containing the pigment extract.

Repeat the extraction process with the pellet to ensure complete recovery of the pigments.

Pool the supernatants.

Purification by High-Performance Liquid
Chromatography (HPLC)

Sample Preparation: Evaporate the solvent from the pooled extract under a stream of

nitrogen. Re-dissolve the dried extract in a small volume of the initial HPLC mobile phase.

Filter the sample through a 0.22 µm syringe filter before injection.

HPLC System:

Column: A C18 reversed-phase column is typically used for carotenoid separation.[10][11]

[12]

Mobile Phase: A gradient of solvents is commonly employed. For example, a gradient

system using a mixture of acetonitrile, methanol, water, and ethyl acetate can provide

good separation of various carotenoids.[13]

Detection: Use a photodiode array (PDA) detector to monitor the elution profile at the

characteristic absorption maxima of 3-Hydroxyechinenone (around 450-480 nm).

Fraction Collection: Collect the fractions corresponding to the peak of 3-
Hydroxyechinenone based on retention time and spectral characteristics.

Purity Assessment: Re-analyze the collected fraction by HPLC to confirm its purity.

Solvent Removal and Storage: Evaporate the solvent from the purified fraction under

nitrogen and store the dried 3-Hydroxyechinenone at -80°C under an inert atmosphere.
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Experimental Workflow for 3-Hydroxyechinenone Isolation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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